Cas no 2098128-38-0 ((3-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone)

• Product Name: (3-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone
• CAS No: 2098128-38-0
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• CID: 5726293
• PubChem ID: 121201693
• Update Time: 2025-05-30

(3-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-(1-hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone
• 2098128-38-0
• F1907-5440
• AKOS026709853
• [3-(1-hydroxyethyl)piperidin-1-yl]-piperidin-4-ylmethanone
• (3-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone

• Inchi： 1S/C13H24N2O2/c1-10(16)12-3-2-8-15(9-12)13(17)11-4-6-14-7-5-11/h10-12,14,16H,2-9H2,1H3
• InChI Key： UTQGVALKIKVMBB-UHFFFAOYSA-N
• SMILES： OC(C)C1CCCN(C(C2CCNCC2)=O)C1

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.6Ų

Additional information on (3-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone

Introduction to (3-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone (CAS No. 2098128-38-0)

The compound (3-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone (CAS No. 2098128-38-0) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their structural versatility and biological activity. The piperidine ring serves as a key structural element, contributing to the molecule's stability and reactivity. Recent studies have highlighted its role in drug design, particularly in the development of bioactive compounds with potential therapeutic applications.

Structural Analysis

The molecular structure of (3-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone is characterized by two interconnected piperidine rings, with a hydroxyethyl substituent attached to one of them. This unique arrangement enhances the compound's ability to interact with biological targets, making it a promising candidate for further research. The presence of the hydroxyethyl group introduces hydrophilic properties, which can influence the compound's solubility and bioavailability. Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological systems, providing deeper insights into its potential applications.

Chemical Synthesis and Properties

The synthesis of (3-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone involves a multi-step process that combines principles from organic chemistry and catalysis. The reaction conditions, including temperature, pressure, and catalyst selection, play a crucial role in determining the yield and purity of the final product. Recent studies have explored the use of green chemistry techniques to optimize the synthesis process, reducing environmental impact while maintaining product quality.

Biological Activity and Applications

One of the most intriguing aspects of this compound is its biological activity. Research has shown that (3-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-4-yl)methanone exhibits potent inhibitory effects on certain enzymes, making it a valuable tool in drug discovery. For instance, studies have demonstrated its ability to modulate kinase activity, which is critical in treating various diseases such as cancer and inflammatory disorders. Additionally, its role as a building block in organic synthesis has opened new avenues for creating complex molecular architectures.

Toxicological Considerations

While exploring the applications of (3-(1-Hydroxyethyl)piperidin-1-yl)(piperidin-4-methanone, it is essential to consider its safety profile. Recent toxicological studies have focused on assessing its potential risks to human health and the environment. These studies employ advanced methodologies, including in vitro assays and computational modeling, to predict toxicity levels accurately. Understanding the compound's toxicity is crucial for its safe handling and application in industrial settings.

Future Directions and Research Opportunities

The future of (3-(1-Hydroxyethyl)piperidin-methanone) lies in its continued exploration across diverse fields such as medicinal chemistry, materials science, and biotechnology. Researchers are actively investigating its potential as a precursor for advanced materials or as an active ingredient in novel therapeutic agents. Collaborative efforts between academia and industry are expected to drive innovation and expand the scope of this compound's applications.

Conclusion

In summary

, (3-(1-Hydroxyethyl)piperidin-methanone) (CAS No. 2098128-methanone) stands out as a versatile compound with immense potential across multiple disciplines.